Cas no 2456306-60-6 (4-Acetoxy-pyridine-2-carboxylic acid methyl ester)

• Product Name: 4-Acetoxy-pyridine-2-carboxylic acid methyl ester
• CAS No: 2456306-60-6
• MF: C₉H₉NO₄
• MW: 195.17
• MDL: MFCD32716776
• CID: 5088550
• Update Time: 2025-05-20

4-Acetoxy-pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Acetoxy-pyridine-2-carboxylic acid methyl ester
• 2-Pyridinecarboxylic acid, 4-(acetyloxy)-, methyl ester

• MDL： MFCD32716776
• Inchi： 1S/C9H9NO4/c1-6(11)14-7-3-4-10-8(5-7)9(12)13-2/h3-5H,1-2H3
• InChI Key： VFLGYGBQZWSIAQ-UHFFFAOYSA-N
• SMILES： C1=CC(OC(=O)C)=CC(C(OC)=O)=N1

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 328.4±27.0 °C(Predicted)
• pka: 0.25±0.10(Predicted)

Additional information on 4-Acetoxy-pyridine-2-carboxylic acid methyl ester

Research Briefing on 4-Acetoxy-pyridine-2-carboxylic acid methyl ester (CAS: 2456306-60-6) in Chemical Biology and Pharmaceutical Applications

4-Acetoxy-pyridine-2-carboxylic acid methyl ester (CAS: 2456306-60-6) is a pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound, characterized by its acetyloxy and methyl ester functional groups, serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies highlight its role in the development of novel therapeutic agents, with a focus on anti-inflammatory, antimicrobial, and anticancer applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of 4-Acetoxy-pyridine-2-carboxylic acid methyl ester to enhance its pharmacokinetic properties. The team employed computational docking and molecular dynamics simulations to predict binding affinities with cyclooxygenase-2 (COX-2), a target for anti-inflammatory drugs. Experimental validation via enzymatic assays demonstrated a 40% improvement in inhibitory activity compared to earlier analogs, suggesting its potential as a scaffold for COX-2-selective inhibitors. The study also noted the compound's stability under physiological conditions, a critical factor for oral bioavailability.

Another pivotal application was reported in Bioorganic & Medicinal Chemistry Letters, where the ester derivative was utilized as a precursor for synthesizing pyridine-based kinase inhibitors. The research group modified the acetoxy group to introduce halogen substituents, yielding analogs with nanomolar potency against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer. Notably, one derivative (Compound 12b) showed a 90% tumor growth inhibition rate in xenograft models, underscoring the compound's utility in oncology drug development.

Beyond therapeutic applications, 4-Acetoxy-pyridine-2-carboxylic acid methyl ester has been investigated for its role in chemical biology tools. A 2024 Nature Chemical Biology paper detailed its incorporation into activity-based probes (ABPs) for profiling serine hydrolases. The acetyloxy group served as a reactive warhead, enabling covalent labeling of active-site residues in live cells. This approach identified previously unknown off-targets of clinical protease inhibitors, providing insights into drug side-effect mechanisms.

Challenges in the compound's broader adoption include its moderate aqueous solubility and the need for optimized synthetic routes. A recent Organic Process Research & Development article addressed this by proposing a green chemistry synthesis using biocatalysis, achieving an 85% yield with reduced waste generation. Future directions may focus on leveraging the compound's modularity for combinatorial libraries or PROTAC (proteolysis-targeting chimera) designs, as suggested in a 2023 review in Chemical Society Reviews.

In conclusion, 4-Acetoxy-pyridine-2-carboxylic acid methyl ester (2456306-60-6) represents a multifaceted tool in modern drug discovery, with demonstrated efficacy in target engagement, probe development, and lead optimization. Its evolving applications underscore the importance of pyridine chemistry in addressing unmet medical needs.